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Compound of Interest

Compound Name: 3-Bromobiphenyl

Cat. No.: B057067

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of chemical compounds is paramount. This guide provides a detailed overview
of 3-Bromobiphenyl, focusing on its fundamental molecular properties and a key synthetic
pathway.

Molecular Data Summary

3-Bromobiphenyl is a halogenated aromatic hydrocarbon.[1] Its core structure consists of a
biphenyl molecule with a bromine atom substituted at the third position of one of the phenyl
rings.[1] This substitution influences the compound's reactivity, making it a valuable
intermediate in various organic syntheses.[1][2] The key molecular data for 3-Bromobiphenyl
are summarized in the table below for easy reference.
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Data Point Value Source
PubChem|[3], Chemsrcl[4],
Guidechem[1], Sigma-Aldrich,
Molecular Formula C12H9Br _
Santa Cruz Biotechnology[5],
ChemicalBook][6]
Linear Formula CeHsCeH4Br Sigma-Aldrich
] PubChem[3], Sigma-Aldrich,
Molecular Weight 233.10 g/mol )
Santa Cruz Biotechnology[5]
Molecular Weight 233.104 g/mol Chemsrc[4]
Molecular Weight 233.108 g/mol Guidechem[1]
Molecular Weight 233.1 g/mol ChemicalBook][6]
Exact Mass 231.988754 Da Chemsrc[4]

Monoisotopic Mass

231.98876 Da

PubChem][3], Guidechem[1]

CAS Number

2113-57-7

Chemsrc[4], Guidechem[1],
Sigma-Aldrich, Santa Cruz
Biotechnology][5],
ChemicalBook][6]

Synthesis of 3-Bromobiphenyl via Suzuki Coupling

A common and efficient method for the synthesis of 3-Bromobiphenyl is the Suzuki coupling

reaction. This palladium-catalyzed cross-coupling reaction forms a carbon-carbon bond

between an organoboron compound and an organohalide.

The following protocol describes the synthesis of 3-Bromobiphenyl from 1-bromo-3-

iodobenzene and phenylboronic acid.

Materials:

e 1-bromo-3-iodobenzene

e Phenylboronic acid
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o Palladium(ll) acetate (Pd(OAC)2)

o Triphenylphosphine (PPhs)

o Potassium carbonate (K2COs)

e 200 mL two-necked round-bottom flask

o Appropriate solvent (e.g., a mixture of toluene, ethanol, and water)
o Standard laboratory glassware and purification apparatus
Procedure:

e To a 200 mL two-necked round-bottom flask, add 1-bromo-3-iodobenzene (16.5 mmol),
phenylboronic acid (15.0 mmol), palladium(ll) acetate (0.450 mmol), triphenylphosphine
(0.911 mmol), and potassium carbonate (45.1 mmol).[6]

o Add the solvent system to the flask. A typical solvent mixture for Suzuki coupling is toluene,
ethanol, and water in a 4:1:1 ratio.

o Heat the reaction mixture under reflux with stirring for a specified period, typically monitored
by thin-layer chromatography (TLC) until the starting materials are consumed.

 After the reaction is complete, cool the mixture to room temperature.

o Extract the aqueous phase with an organic solvent such as ethyl acetate.

o Combine the organic layers and wash with brine.

e Dry the organic layer over anhydrous sodium sulfate and filter.

o Concentrate the filtrate under reduced pressure to obtain the crude product.

» Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., hexane or a hexane/ethyl acetate mixture) to yield pure 3-Bromobiphenyl.
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The following diagram illustrates the key steps in the synthesis of 3-Bromobiphenyl via the
Suzuki coupling reaction.

nzene Add to flask z i Cool and process. Aqueous Column Chromatography

Click to download full resolution via product page

Suzuki Coupling Synthesis of 3-Bromobiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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